4-Bromo-6-(2-methoxybenzyl)pyrimidine

• IUPAC Name: 4-bromo-6-[(2-methoxyphenyl)methyl]pyrimidine
• InChI: InChI=1S/C12H11BrN2O/c1-16-11-5-3-2-4-9(11)6-10-7-12(13)15-8-14-10/h2-5,7-8H,6H2,1H3
• InChI Key: DKCQRJGRRZCJGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC2=CC(=NC=N2)Br
• Molecular Formula: C12H11BrN2O
• Molecular Weight: 279.13 g/mol

Description

4-Bromo-6-(2-methoxybenzyl)pyrimidine is an organic compound that belongs to the pyrimidine family. It is a colorless, crystalline solid that is soluble in water and polar organic solvents. It is used in a variety of scientific applications, including synthesis, research, and drug development.

Scientific Research Applications

Synthetic Methods and Structural Characterization

• Synthesis of Antiviral Compounds : A study demonstrated the synthesis of 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines with various substitutions, including bromo derivatives, showcasing their application in generating compounds with marked inhibitory activity against retrovirus replication in cell culture. These compounds exhibited significant antiretroviral activity, highlighting their potential in antiviral research (Hocková et al., 2003).

• Antitumor Applications : Research into the synthesis of new 5-(4-alkoxybenzyl)pyrimidines and their antitumor properties has been conducted. The reactions of 2-methylthio-4,6-dichloro-5-(4-alkoxybenzyl)pyrimidines with amines and sodium methoxide were used to synthesize corresponding chloropyrimidines, showing promise in antitumor studies (Grigoryan et al., 2008).

• Antimycobacterial Activity : The design and synthesis of 4-substituted 1-(p-methoxybenzyl)imidazoles, aiming to mimic structures of potent antimycobacterial purines and pyrimidines, have been explored. These studies indicate the versatility of methoxybenzyl-substituted heterocycles in developing antimicrobial agents (Miranda & Gundersen, 2009).

Applications in Medicinal Chemistry

• Antiretroviral and Cytostatic Properties : Compounds derived from pyrimidines, including those with bromo substitutions, have shown poor to no inhibitory activity against DNA viruses but significant inhibitory effects on retrovirus replication, suggesting a potential application in developing antiretroviral drugs (Hocková et al., 2003).

• Synthesis of Heteroannulated Carbazoles for Antitumor Activity : The synthesis of heteroannulated carbazoles, including those with pyrimidine and bromo-methoxyphenyl components, has been investigated for their in vitro antitumor activity. This research underscores the compound's utility in generating novel antitumor agents (Murali et al., 2017).

Mechanism of Action

Target of Action

It’s worth noting that pyrimidine derivatives are often used in the development of pharmaceuticals and agrochemicals .

Mode of Action

Pyrimidine derivatives are known to interact with various biological targets, influencing cellular processes .

Biochemical Pathways

Pyrimidine derivatives can be involved in a variety of biochemical pathways depending on their specific structure and target .

Result of Action

The effects would depend on the specific biological targets and pathways it interacts with .